Cas no 264226-03-1 (ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE)
264226-03-1 structure
Product Name:ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE
CAS No:264226-03-1
MF:C9H9N3O3
MW:207.186061620712
CID:247651
PubChem ID:2745370
Update Time:2025-04-19
ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE
- ethyl 5-(1H-pyrazol-5-yl)-1,2-oxazole-3-carboxylate
- HMS1451B19
- DTXSID90372561
- 264226-03-1
- Oprea1_845184
- IDI1_018468
- Maybridge3_007081
- FT-0743929
-
- Inchi: 1S/C9H9N3O3/c1-2-14-9(13)7-5-8(15-12-7)6-3-4-10-11-6/h3-5H,2H2,1H3,(H,10,11)
- InChI Key: ZFPNEWWDEBDKQB-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)OCC)=N1)C1=CC=NN1
Computed Properties
- Exact Mass: 207.06400
- Monoisotopic Mass: 207.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 81Ų
Experimental Properties
- PSA: 81.01000
- LogP: 1.24140
ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E945893-50mg |
Ethyl 5-(1H-Pyrazol-3-yl)Isoxazole-3-Carboxylate |
264226-03-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E945893-100mg |
Ethyl 5-(1H-Pyrazol-3-yl)Isoxazole-3-Carboxylate |
264226-03-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E945893-500mg |
Ethyl 5-(1H-Pyrazol-3-yl)Isoxazole-3-Carboxylate |
264226-03-1 | 500mg |
$ 160.00 | 2022-06-05 |
ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
264226-03-1 (ETHYL 5-(1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLATE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk